Cas no 20249-16-5 (3-Oxocyclobutanecarbonitrile)
3-Oxocyclobutanecarbonitrile structure
Product Name:3-Oxocyclobutanecarbonitrile
CAS No:20249-16-5
MF:C5H5NO
MW:95.0993010997772
MDL:MFCD01087798
CID:830076
PubChem ID:13082390
Update Time:2025-04-19
3-Oxocyclobutanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxocyclobutanecarbonitrile
- 3-oxo-cyclobutane-1-carbonitrile
- 3-oxocyclobutane-1-carbonitrile
- 3-Oxo-cyclobutanecarbonitrile
- 3-cyanocyclobutanone
- 3-Oxo-cyclobutancarbonitril
- 3-Oxo-cyclobutannitril
- Cyclobutanecarbonitrile,3-oxo
- Cyclobutanecarbonitrile, 3-oxo-
- MSAGLWTVMUDVDT-UHFFFAOYSA-N
- RW3479
- FCH843012
- PB12223
- OR317070
- AB0069066
- AX8088752
- ST2417832
- AM20070603
- Z4386
- M112006
- SY024404
- 20249-16-5
- MFCD01087798
- J-013150
- DTXSID10517634
- LCZC2533
- EN300-179155
- AKOS006272020
- CS-W004195
- DB-027061
- GS-3710
-
- MDL: MFCD01087798
- Inchi: 1S/C5H5NO/c6-3-4-1-5(7)2-4/h4H,1-2H2
- InChI Key: MSAGLWTVMUDVDT-UHFFFAOYSA-N
- SMILES: O=C1CC(C#N)C1
Computed Properties
- Exact Mass: 95.03710
- Monoisotopic Mass: 95.037113783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9
- XLogP3: -0.6
Experimental Properties
- Density: 1.13
- Boiling Point: 249 ºC
- Flash Point: 105 ºC
- PSA: 40.86000
- LogP: 0.48908
3-Oxocyclobutanecarbonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Oxocyclobutanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IE519-200mg |
3-Oxocyclobutanecarbonitrile |
20249-16-5 | 97% | 200mg |
91.0CNY | 2021-07-12 | |
| TRC | O990048-30mg |
3-Oxocyclobutanecarbonitrile |
20249-16-5 | 30mg |
$ 50.00 | 2022-06-03 | ||
| TRC | O990048-60mg |
3-Oxocyclobutanecarbonitrile |
20249-16-5 | 60mg |
$ 65.00 | 2022-06-03 | ||
| TRC | O990048-300mg |
3-Oxocyclobutanecarbonitrile |
20249-16-5 | 300mg |
$ 80.00 | 2022-06-03 | ||
| Apollo Scientific | OR317070-1g |
3-Oxo-cyclobutanecarbonitrile |
20249-16-5 | 1g |
£160.00 | 2024-07-28 | ||
| Apollo Scientific | OR317070-5g |
3-Oxo-cyclobutanecarbonitrile |
20249-16-5 | 5g |
£410.00 | 2024-07-28 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O31860-1g |
3-Oxocyclobutane-1-carbonitrile |
20249-16-5 | 97% | 1g |
¥113.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O31860-5g |
3-Oxocyclobutane-1-carbonitrile |
20249-16-5 | 97% | 5g |
¥310.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O31860-25g |
3-Oxocyclobutane-1-carbonitrile |
20249-16-5 | 97% | 25g |
¥1504.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O31860-10g |
3-Oxocyclobutane-1-carbonitrile |
20249-16-5 | 97% | 10g |
¥610.0 | 2024-07-19 |
3-Oxocyclobutanecarbonitrile Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
20249-16-5 (3-Oxocyclobutanecarbonitrile) Related Products
- 74322-92-2(Pentanenitrile,4-oxo-2-propyl-)
- 32811-27-1(2-methyl-4-oxopentanenitrile)
- 101514-36-7(Hexanenitrile, 2-butyl-4-oxo-)
- 78401-69-1(Heptanenitrile,2-methyl-6-oxo-)
- 20031-53-2
- 104951-32-8(Cyclopentadecanecarbonitrile, 5-oxo-)
- 137114-74-0(Heptanenitrile, 2-methyl-5-oxo-)
- 25477-99-0(Cyclododecanecarbonitrile, 3-oxo-)
- 394733-04-1(Cyclooctanecarbonitrile, 5-oxo-)
- 62359-05-1(PENTANENITRILE, 2-ETHYL-4-OXO-)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk